Epostatin

• Molecular Formula: C23H33N3O5
• Molecular Weight: 431.5 g/mol
• InChI: InChI=1S/C23H33N3O5/c1-2-3-4-5-7-15-14-25-18-12-10-16(23(18)21(15)31-23)8-6-9-20(28)26-17(22(29)30)11-13-19(24)27/h6,8-10,12,15,17-18,21,25H,2-5,7,11,13-14H2,1H3,(H2,24,27)(H,26,28)(H,29,30)/b9-6+,16-8+
• InChIKey: GUSMHFARJHQRFN-HDNAFYBMSA-N

Epostatin for Research Procurement: Natural Product DPP-II Inhibitor for Enzyme Selectivity Studies

Epostatin is a competitive dipeptidyl peptidase II (DPP-II; EC 3.4.14.2) inhibitor produced by the actinomycete Streptomyces sp. MJ995-OF5 [1]. As a natural product derived from microbial fermentation, it offers a structurally distinct scaffold compared to synthetic peptidomimetic inhibitors. Epostatin inhibits DPP-II in a dose-dependent, competitive manner and exhibits only weak inhibition against other dipeptidyl peptidases including DPP-I, DPP-III, and DPP-IV [1]. The compound has been fully characterized for its taxonomy of producing strain, fermentation conditions, isolation procedures, physicochemical properties, and biological activities [2], making it a defined tool compound for enzyme selectivity profiling.

Enzyme target DPP-II selective inhibitor with reported weak activity against DPP-I, DPP-III, and DPP-IV

Binding mode Competitive, reversible inhibition at the active site as cataloged in BRENDA

Compound class Microbially derived natural product with a structurally elucidated scaffold distinct from synthetic peptidomimetics

• [1] Akiyama T, Harada S, Kojima F, Kinoshita N, Hamada M, Muraoka Y, Aoyagi T, Takeuchi T. Epostatin, new inhibitor of dipeptidyl peptidase II, produced by Streptomyces sp. MJ995-OF5. I. Taxonomy of producing strain, fermentation, isolation, physico-chemical properties and biological properties. J Antibiot (Tokyo). 1998 Mar;51(3):253-60. View Source
• [2] Akiyama T, Sawa R, Naganawa H, Muraoka Y, Aoyagi T, Takeuchi T. Epostatin, new inhibitor of dipeptidyl peptidase II, produced by streptomyces sp. MJ995-OF5 II. Structure elucidation. J Antibiot (Tokyo). 1998 Mar;51(3):372-3. View Source

Why Epostatin Cannot Be Substituted with Broad-Spectrum or Off-Target DPP Inhibitors in Selectivity Profiling

Dipeptidyl peptidase inhibitors span a heterogeneous chemical space with widely divergent selectivity profiles. Compounds targeting DPP-IV (e.g., sitagliptin derivatives) exhibit high potency against their intended target but minimal DPP-II activity , while synthetic DPP-II inhibitors such as UAMC00039 achieve sub-nanomolar potency but derive from entirely distinct structural classes . Substituting a broad-spectrum inhibitor for Epostatin risks confounding experimental interpretation due to unintended inhibition of DPP-I, DPP-III, DPP-IV, or cathepsins. Epostatin's defined selectivity—potent competitive inhibition of DPP-II with only slight activity against related dipeptidyl peptidases—positions it as a specific probe rather than a pan-inhibitor [1]. Procurement without verifying selectivity data and structural provenance can compromise the interpretability of enzyme inhibition studies.

Broad-spectrum DPP inhibitors

May simultaneously inhibit DPP-I, DPP-III, or DPP-IV, confounding DPP-II-specific interpretation in mixed-enzyme systems

Synthetic DPP-II inhibitors (e.g., UAMC00039 class)

Derive from distinct chemical scaffolds; potency and binding-mechanism context may not transfer directly

DPP-IV-targeted agents (e.g., sitagliptin analogs)

Exhibit minimal DPP-II activity; cannot serve as DPP-II probes in selectivity profiling workflows

• [1] Akiyama T, Harada S, Kojima F, Kinoshita N, Hamada M, Muraoka Y, Aoyagi T, Takeuchi T. Epostatin, new inhibitor of dipeptidyl peptidase II, produced by Streptomyces sp. MJ995-OF5. I. Taxonomy of producing strain, fermentation, isolation, physico-chemical properties and biological properties. J Antibiot (Tokyo). 1998 Mar;51(3):253-60. View Source

Epostatin Evidence Guide: Quantitative Differentiation from Related DPP-II Inhibitors

Epostatin IC50 Against DPP-II: Comparative Potency Assessment

Epostatin inhibits DPP-II with an IC50 of 0.96 μg/mL (approximately 2.22 μM based on molecular weight of 431.53 g/mol) as reported by multiple vendor technical datasheets citing the original characterization work [1]. In comparison, the synthetic DPP-II inhibitor UAMC00039 dihydrochloride demonstrates an IC50 of 0.48 nM, approximately 4,600-fold more potent . This substantial potency differential reflects distinct chemical scaffolds and binding mechanisms, with Epostatin's natural product architecture offering a moderate-affinity tool for studies where ultra-high potency may obscure physiological relevance or complicate dose-response interpretation. The original literature indicates epostatin inhibited DPP-II competitively in a dose-dependent manner, though the original publication did not report a numeric IC50 value [2].

DPP-II IC50 comparison

Data to verify

Epostatin: 0.96 μg/mL (~2.22 μM)
UAMC00039: 0.48 nM
~4,600-fold difference

Supports moderate-affinity selectivity profiling; reported vendor IC50, original publication did not include numeric value

Assay conditions differ; cross-study comparison requires method review

Evidence Dimension	Inhibitory potency (IC50)
Target Compound Data	0.96 μg/mL (approx. 2.22 μM)
Comparator Or Baseline	UAMC00039 dihydrochloride: IC50 = 0.48 nM
Quantified Difference	UAMC00039 is ~4,600-fold more potent than epostatin
Conditions	DPP-II enzyme inhibition assays; assay conditions for UAMC00039 are not specified in the referenced datasheet; epostatin original characterization performed using DPP-II from bovine sources

Why This Matters

The moderate potency of epostatin relative to ultra-potent synthetic alternatives may reduce the risk of off-target saturation effects at higher concentrations, providing a more graded inhibition window for selectivity profiling experiments.

• [1] Hölzel-Diagnostika. Epostatin (HY-124163) product information. Epostatin is a competitive dipeptidyl peptidase II (DPP-II) inhibitor with an IC50 of 0.96 μg/mL. View Source
• [2] Akiyama T, Harada S, Kojima F, Kinoshita N, Hamada M, Muraoka Y, Aoyagi T, Takeuchi T. Epostatin, new inhibitor of dipeptidyl peptidase II, produced by Streptomyces sp. MJ995-OF5. I. Taxonomy of producing strain, fermentation, isolation, physico-chemical properties and biological properties. J Antibiot (Tokyo). 1998 Mar;51(3):253-60. View Source

Selectivity Profile: Epostatin Discriminates DPP-II from DPP-I, DPP-III, and DPP-IV

The original characterization study established that epostatin inhibits DPP-II competitively while demonstrating only slight inhibition against other dipeptidyl peptidases, specifically DPP-I, DPP-III, and DPP-IV [1]. This selectivity profile differentiates epostatin from broad-spectrum dipeptidyl peptidase inhibitors and positions it as a DPP-II-preferring tool compound. In contrast, many commercial DPP inhibitors exhibit cross-reactivity across multiple DPP family members; for instance, Gly-Pro-pNA hydrochloride inhibits DPP-II, DPP-IV, and DPP-IX without substantial discrimination . Epostatin's weak activity against DPP-IV is particularly noteworthy given the clinical prominence of DPP-IV as a therapeutic target (e.g., sitagliptin, melogliptin), making epostatin a cleaner probe for isolating DPP-II-specific effects in mixed-enzyme systems .

DPP family selectivity

Class-level

Competitive DPP-II inhibition; only slight activity against DPP-I, DPP-III, DPP-IV

Supports DPP-II-specific study design; quantitative selectivity ratios not reported

Original characterization used bovine enzyme sources

Evidence Dimension	Selectivity across dipeptidyl peptidase family
Target Compound Data	Competitive inhibition of DPP-II; slight inhibition of DPP-I, DPP-III, DPP-IV
Comparator Or Baseline	Gly-Pro-pNA hydrochloride: inhibits DPP-II, DPP-IV, and DPP-IX without discrimination
Quantified Difference	Quantitative selectivity ratios not reported in primary literature; vendor datasheet cites IC50 of 0.96 μg/mL for DPP-II only
Conditions	DPP-II enzyme assay (bovine source); DPP-I, DPP-III, DPP-IV enzyme assays from original characterization

Why This Matters

The documented selectivity profile reduces the likelihood that experimental observations attributed to DPP-II inhibition are confounded by unintended activity against other DPP family enzymes, enhancing confidence in target-specific conclusions.

• [1] Akiyama T, Harada S, Kojima F, Kinoshita N, Hamada M, Muraoka Y, Aoyagi T, Takeuchi T. Epostatin, new inhibitor of dipeptidyl peptidase II, produced by Streptomyces sp. MJ995-OF5. I. Taxonomy of producing strain, fermentation, isolation, physico-chemical properties and biological properties. J Antibiot (Tokyo). 1998 Mar;51(3):253-60. View Source

Inhibition Mechanism: Competitive Binding Mode Characterized by BRENDA Enzyme Database

The BRENDA enzyme database, a comprehensive functional enzyme data resource, catalogs epostatin as a competitive inhibitor of DPP-II (EC 3.4.14.2) from Bos taurus [1]. This competitive binding mode distinguishes epostatin from non-competitive or irreversible inhibitors and implies that the compound binds at or near the enzyme's active site, competing with the natural substrate epsilon-Z-Lys-Pro. The competitive mechanism also suggests that inhibition can be overcome by increasing substrate concentration, a property relevant for designing washout experiments and assessing reversibility. In contrast, many cathepsin-targeted inhibitors utilize covalent, irreversible mechanisms (e.g., epoxysuccinyl-based inhibitors like E-64 and its derivatives CA-030 and CA-074) that permanently inactivate their targets [2].

Inhibition mechanism

Method context

Competitive, reversible binding at DPP-II active site (BRENDA: Ligand ID 138958)

Supports washout-recovery study design; distinct from irreversible covalent inhibitors

Kinetic parameters (Ki, Kd) not reported in available sources

Evidence Dimension	Inhibition mechanism (competitive vs. irreversible)
Target Compound Data	Competitive inhibitor (reversible, active site-directed)
Comparator Or Baseline	CA-030 and CA-074: epoxysuccinyl-based irreversible cathepsin B inhibitors
Quantified Difference	Mechanistic classification only; kinetic parameters (Ki, Kd) not reported
Conditions	DPP-II from Bos taurus (bovine) as recorded in BRENDA; substrate: epsilon-Z-Lys-Pro

Why This Matters

The competitive, reversible mechanism makes epostatin suitable for studies requiring temporal control of enzyme inhibition and for washout recovery experiments that are precluded by irreversible covalent inhibitors.

• [1] BRENDA Enzyme Database. EC 3.4.14.2 (dipeptidyl peptidase II) inhibitor entry: epostatin listed as competitive inhibitor from Bos taurus. Ligand ID: 138958. View Source
• [2] Murata M, Miyashita S, Yokoo C, Tamai M, Hanada K, Hatayama K, Towatari T, Nikawa T, Katunuma N. Novel epoxysuccinyl peptides. A selective inhibitor of cathepsin B, in vivo. FEBS Lett. 1991 Mar 25;280(2):307-10. View Source

Epostatin Application Scenarios: Where This Natural Product DPP-II Inhibitor Provides Definitive Value

Selectivity Profiling of the Dipeptidyl Peptidase Family

Epostatin serves as a DPP-II-specific tool compound in enzyme selectivity panels designed to differentiate DPP-II activity from DPP-I, DPP-III, and DPP-IV. Given its documented weak inhibition against other DPP family members [1], researchers can use epostatin to assign functional responses specifically to DPP-II in complex biological matrices where multiple DPP enzymes are co-expressed. This application is particularly relevant for studies in tissues with high DPP-IV expression (e.g., kidney, intestine), where epostatin's selectivity prevents confounding inhibition of the therapeutically significant DPP-IV target .

Reversible Enzyme Inhibition Studies Requiring Washout Recovery

Epostatin's competitive inhibition mechanism, as cataloged in the BRENDA enzyme database [2], makes it suitable for experimental protocols requiring reversible target engagement. Unlike irreversible covalent inhibitors (e.g., epoxysuccinyl-based cathepsin inhibitors such as E-64, CA-030, and CA-074) that permanently inactivate their targets [3], epostatin allows researchers to assess recovery of DPP-II activity following compound washout. This property is essential for time-course studies, pulse-chase experiments, and investigations into the dynamics of enzyme inhibition and recovery in cellular models.

Natural Product Scaffold Comparison in Structure-Activity Relationship (SAR) Studies

As a microbially derived natural product with a fully elucidated structure [4], epostatin provides a chemically distinct scaffold for SAR studies aimed at understanding DPP-II inhibitor binding determinants. Its moderate potency (IC50 = 0.96 μg/mL; ~2.22 μM) contrasts with the sub-nanomolar potency of synthetic alternatives such as UAMC00039 , enabling researchers to explore the structural basis of affinity differences. This application supports medicinal chemistry efforts seeking to optimize natural product-derived DPP-II inhibitors or to design hybrid molecules incorporating epostatin's unique [4.3.0] piperidine alkaloid-like framework.

Application

Selection Property

Validation Focus

DPP family selectivity profiling

Reported DPP-II preference with weak DPP-I/III/IV inhibition

DPP-I, DPP-III, DPP-IV counter-screening

Reversible enzyme inhibition studies

Competitive, reversible binding mechanism

Washout recovery and time-course endpoints

Natural product SAR studies

Structurally elucidated microbial scaffold

Affinity comparison with synthetic DPP-II inhibitor classes

• [1] Akiyama T, Harada S, Kojima F, Kinoshita N, Hamada M, Muraoka Y, Aoyagi T, Takeuchi T. Epostatin, new inhibitor of dipeptidyl peptidase II, produced by Streptomyces sp. MJ995-OF5. I. Taxonomy of producing strain, fermentation, isolation, physico-chemical properties and biological properties. J Antibiot (Tokyo). 1998 Mar;51(3):253-60. View Source
• [2] BRENDA Enzyme Database. EC 3.4.14.2 (dipeptidyl peptidase II) inhibitor entry: epostatin listed as competitive inhibitor from Bos taurus. Ligand ID: 138958. View Source
• [3] Murata M, Miyashita S, Yokoo C, Tamai M, Hanada K, Hatayama K, Towatari T, Nikawa T, Katunuma N. Novel epoxysuccinyl peptides. A selective inhibitor of cathepsin B, in vivo. FEBS Lett. 1991 Mar 25;280(2):307-10. View Source
• [4] Akiyama T, Sawa R, Naganawa H, Muraoka Y, Aoyagi T, Takeuchi T. Epostatin, new inhibitor of dipeptidyl peptidase II, produced by streptomyces sp. MJ995-OF5 II. Structure elucidation. J Antibiot (Tokyo). 1998 Mar;51(3):372-3. View Source